Cas no 493042-70-9 (L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-)

L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)- structure
493042-70-9 structure
Product Name:L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-
CAS No:493042-70-9
MF:C22H28N2O5S2
MW:464.598123550415
CID:1520202
Update Time:2024-08-24

L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-
    • Inchi: 1S/C22H28N2O5S2/c1-22(2,3)16-10-8-15(9-11-16)14-17(21(26)27)23-20(25)18-6-4-12-24(18)31(28,29)19-7-5-13-30-19/h5,7-11,13,17-18H,4,6,12,14H2,1-3H3,(H,23,25)(H,26,27)/t17-,18-/m0/s1
    • InChI Key: KNDWYLVOHHVEGV-ROUUACIJSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=C(C(C)(C)C)C=C1)NC(=O)[C@@H]1CCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 464.14414

Experimental Properties

  • Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • PSA: 103.78
  • pka: 3.61±0.10(Predicted)
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